Cas no 1935385-39-9 (2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• CAS No: 1935385-39-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD28388936
• CID: 5182431
• PubChem ID: 121604226
• Update Time: 2025-07-25

2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• 1935385-39-9
• 2-tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• 2-Boc-2-azabicyclo[2.2.1]heptane-4-carboxylic Acid
• SY323686
• 2-Tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-4-carboxylicacid
• AT26573
• PS-19663
• EN300-1719015
• starbld0043722
• AKOS026739388
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• MFCD28388936
• CS-0310265

• MDL： MFCD28388936
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-12(9(14)15)5-4-8(13)6-12/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： PPLYOBSEWYKGDC-UHFFFAOYSA-N
• SMILES： C12CC(C(O)=O)(CC1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid

Introduction to 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 1935385-39-9)

2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid, identified by its CAS number 1935385-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amino acids, featuring a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a tert-butoxycarbonyl (Boc) group in its structure enhances its utility as a protecting group in peptide synthesis, while the azabicyclo[2.2.1]heptane core provides a rigid scaffold that can be further functionalized for targeted biological applications.

The structural complexity of 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid arises from its bicyclic nature, which combines a seven-membered nitrogen-containing ring with two additional carbon atoms forming a bridged system. This configuration imparts distinct stereochemical properties that are highly relevant in drug design, particularly in modulating binding interactions with biological targets. The compound’s molecular architecture has been extensively studied for its potential in developing novel therapeutic agents, especially in the realm of enzyme inhibition and receptor modulation.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities and improved pharmacokinetic profiles. The azabicyclo[2.2.1]heptane scaffold, as seen in CAS No. 1935385-39-9, is particularly noteworthy because it mimics natural amino acid sequences while offering enhanced stability and metabolic resistance. This makes it an attractive candidate for designing long-acting drugs with reduced degradation rates. Furthermore, the Boc group serves as an essential protecting agent in peptide chemistry, allowing for selective modification at other reactive sites without unwanted side reactions.

One of the most compelling aspects of 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid is its versatility in synthetic chemistry. Researchers have leveraged this compound to develop novel derivatives with tailored biological activities, including potential applications in pain management, neurodegenerative diseases, and anti-inflammatory therapies. The rigid bicyclic core provides a scaffold that can be easily modified through functional group interconversions, cross-coupling reactions, or enzymatic transformations, enabling the creation of structurally diverse libraries for high-throughput screening.

Recent advancements in computational chemistry have further highlighted the significance of CAS No. 1935385-39-9 in drug discovery pipelines. Molecular modeling studies indicate that the compound’s unique conformational stability enhances its binding affinity to specific protein targets, making it a promising lead compound for small-molecule drug development. Additionally, the presence of multiple chiral centers allows for the synthesis of enantiomerically pure derivatives, which are often required to achieve optimal pharmacological efficacy while minimizing off-target effects.

The Boc group in 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid plays a critical role in peptide synthesis by protecting the amine functionality during coupling reactions with carboxylic acids or other electrophiles. This protection-deprotection strategy is fundamental in constructing complex peptide chains without interference from side reactions, ensuring high yields and purity in final products. The compound’s utility as an intermediate has been demonstrated in several synthetic protocols where it serves as a key building block for more elaborate molecular architectures.

Current research is exploring the potential of CAS No. 1935385-39-9 as a precursor for developing novel bioconjugates and prodrugs designed to enhance drug delivery systems. By incorporating this compound into polymeric or lipid-based formulations, researchers aim to improve bioavailability and target specificity while reducing systemic toxicity. Such innovations align with broader trends in precision medicine, where tailored therapeutic agents are designed to interact selectively with disease-relevant pathways.

The synthetic methodologies for preparing CAS No. 1935385-39-9 have been refined over time to achieve higher regioselectivity and stereoselectivity, which are crucial for pharmaceutical applications where impurities can significantly impact efficacy and safety profiles. Advances in catalytic systems and asymmetric synthesis have enabled chemists to construct complex molecular frameworks with minimal racemization or byproduct formation, paving the way for scalable production processes.

The future prospects of 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-4-carboxylic acid extend beyond traditional small-molecule drug development into emerging fields such as peptidomimetics and organometallic chemistry-based transformations. Its structural features make it an ideal candidate for generating novel functional materials or catalysts that could revolutionize synthetic methodologies across multiple disciplines.